Quinespar
Quinespar
Brand Name:
Vulcanchem
CAS No.:
18921-66-9
VCID:
VC21046142
InChI:
InChI=1S/C24H28N6O5/c1-3-34-20(31)12-19(23(33)35-4-2)28-22(32)15-6-8-16(9-7-15)27-13-14-5-10-18-17(11-14)21(25)30-24(26)29-18/h5-11,19,27H,3-4,12-13H2,1-2H3,(H,28,32)(H4,25,26,29,30)/t19-/m0/s1
SMILES:
CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N
Molecular Formula:
C24H28N6O5
Molecular Weight:
480.5 g/mol
Quinespar
CAS No.: 18921-66-9
Cat. No.: VC21046142
Molecular Formula: C24H28N6O5
Molecular Weight: 480.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18921-66-9 |
|---|---|
| Molecular Formula | C24H28N6O5 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | diethyl (2S)-2-[[4-[(2,4-diaminoquinazolin-6-yl)methylamino]benzoyl]amino]butanedioate |
| Standard InChI | InChI=1S/C24H28N6O5/c1-3-34-20(31)12-19(23(33)35-4-2)28-22(32)15-6-8-16(9-7-15)27-13-14-5-10-18-17(11-14)21(25)30-24(26)29-18/h5-11,19,27H,3-4,12-13H2,1-2H3,(H,28,32)(H4,25,26,29,30)/t19-/m0/s1 |
| Standard InChI Key | MJEKRVFLXCYWPZ-IBGZPJMESA-N |
| Isomeric SMILES | CCOC(=O)C[C@@H](C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
| SMILES | CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
| Canonical SMILES | CCOC(=O)CC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)NCC2=CC3=C(C=C2)N=C(N=C3N)N |
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